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Compound of Interest

Compound Name: Kushenol |

Cat. No.: B150299

For researchers, scientists, and drug development professionals handling Kushenol I, a
natural compound isolated from the roots of Sophora flavescens, ensuring proper disposal is
crucial for laboratory safety and environmental protection.[1] While a specific Safety Data Sheet
(SDS) detailing the disposal of Kushenol I is not readily available in the public domain, this
guide provides a comprehensive framework for its safe handling and disposal based on
information for structurally similar compounds and standard laboratory chemical waste
procedures.

Key Properties of Kushenol |

Understanding the physicochemical properties of a compound is the first step toward safe
handling and disposal. The following table summarizes the key quantitative data for Kushenol
I
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Property Value Source

Molecular Formula C26H3007 MedchemExpress
Molecular Weight 454.51 g/mol MedchemExpress

CAS Number 99119-69-4 MedchemExpress
Appearance White to off-white solid MedchemExpress

Purity >98% United States Biological[2]
Storage (Solid) 4°C, protect from light MedchemExpress[1]

-80°C for 6 months; -20°C for 1
Storage (In Solvent) ] MedchemExpress[1]
month (protect from light)

Solubility in DMSO 100 mg/mL (220.02 mM) MedchemExpress

Recommended Disposal Protocol for Kushenol |

The following step-by-step procedure is a recommended guideline for the proper disposal of
Kushenol | waste. This protocol is based on the disposal procedures for similar flavonoid
compounds and general chemical waste management principles.

1. Personal Protective Equipment (PPE): Before handling Kushenol | or its waste, ensure
appropriate PPE is worn, including:

o Safety glasses or goggles

o Chemical-resistant gloves (e.g., nitrile)
e Laboratory coat

2. Waste Segregation:

» Solid Waste: Collect solid Kushenol I, contaminated personal protective equipment (e.g.,
gloves, weighing paper), and any absorbent materials used for spills in a dedicated, clearly
labeled hazardous waste container.
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Liquid Waste: For solutions of Kushenol I, do not dispose of them down the drain. Collect all
liquid waste containing Kushenol I in a sealed, properly labeled hazardous waste container.
The container should be compatible with the solvent used (e.g., a glass container for DMSO
solutions).

. Spill Management: In case of a spill:

Alert personnel in the immediate area.

For solid spills, carefully sweep or vacuum the material into a hazardous waste container.
Avoid generating dust.

For liquid spills, absorb the solution with an inert material (e.g., vermiculite, sand, or a
chemical absorbent pad).

Place the contaminated absorbent material into the designated hazardous waste container.

Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous
waste.

. Container Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name, "Kushenol I."

Keep waste containers sealed when not in use.

Store waste containers in a designated, well-ventilated secondary containment area, away
from incompatible materials.

. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.

Follow all local, state, and federal regulations for hazardous waste disposal.
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Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Kushenol | waste
in a laboratory setting.
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Preparation
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Caption: Logical workflow for the proper disposal of Kushenol | waste.
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Disclaimer: The information provided here is intended as a general guide for the safe disposal
of Kushenol I. A specific Safety Data Sheet (SDS) for Kushenol | was not found in the public
domain. Researchers must consult their institution's Environmental Health and Safety (EHS)
office for specific disposal protocols and comply with all applicable local, state, and federal
regulations. Always prioritize safety and environmental responsibility when handling chemical
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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